Cas no 1361757-98-3 (5'-Chloro-3,4-dichloro-3'-methyl-biphenyl)

• Product Name: 5'-Chloro-3,4-dichloro-3'-methyl-biphenyl
• CAS No: 1361757-98-3
• MF: C₁₃H₉Cl₃
• MW: 271.56956076622
• CID: 4996395
• Update Time: 2025-06-10

5'-Chloro-3,4-dichloro-3'-methyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Chloro-3,4-dichloro-3'-methyl-biphenyl

• Inchi： 1S/C13H9Cl3/c1-8-4-10(6-11(14)5-8)9-2-3-12(15)13(16)7-9/h2-7H,1H3
• InChI Key： NQJGPZYCHLFYKQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=C(C=1)C1C=CC(=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 231
• XLogP3: 6.3
• Topological Polar Surface Area: 0

Additional information on 5'-Chloro-3,4-dichloro-3'-methyl-biphenyl

5'-Chloro-3,4-dichloro-3'-methyl-biphenyl: A Comprehensive Overview

The compound 5'-Chloro-3,4-dichloro-3'-methyl-biphenyl (CAS No. 1361757-98-3) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound belongs to the class of biphenyl derivatives, which are known for their unique electronic properties and structural stability. The presence of multiple chlorine substituents and a methyl group at specific positions on the biphenyl ring imparts distinct chemical characteristics, making it a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the potential of 5'-Chloro-3,4-dichloro-3'-methyl-biphenyl in the development of advanced materials, particularly in the realm of optoelectronics. Researchers have explored its role as a building block for constructing organic semiconductors, where its electronic properties play a crucial role in enhancing device performance. The molecule's ability to form stable π-conjugated systems has been leveraged in the synthesis of novel materials for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

In addition to its material science applications, 5'-Chloro-3,4-dichloro-3'-methyl-biphenyl has also been investigated for its potential in medicinal chemistry. The compound's structure suggests that it could serve as a lead molecule for drug discovery, particularly in targeting specific biological pathways. Recent research has focused on its interactions with key enzymes and receptors, providing insights into its potential therapeutic applications.

The synthesis of 5'-Chloro-3,4-dichloro-3'-methyl-biphenyl involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of chlorine substituents at the 3 and 4 positions of one phenyl ring is typically achieved through electrophilic substitution reactions, while the methyl group at position 3' is introduced via alkylation. The final coupling reaction to form the biphenyl structure is often facilitated by palladium-catalyzed cross-coupling methods, ensuring high yields and purity.

From an environmental perspective, understanding the fate and transport of 5'-Chloro-3,4-dichloro-3'-methyl-biphenyl in natural systems is critical. Recent studies have examined its bioaccumulation potential and degradation pathways under various environmental conditions. These findings are essential for assessing its ecological impact and guiding safe handling practices in industrial settings.

In conclusion, 5'-Chloro-3,4-dichloro-3'-methyl-biphenyl (CAS No. 1361757-98-3) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in both research and industry. As advancements in synthetic methods and material science continue to evolve, the potential for new applications of this compound remains vast and promising.